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Abstract

Dorsomorphin, also known as Compound C, is a widely utilized small molecule inhibitor in
biomedical research.[1] It functions as a potent, reversible, and ATP-competitive inhibitor of
AMP-activated protein kinase (AMPK), a central regulator of cellular energy homeostasis.[2][3]
Additionally, Dorsomorphin is a selective inhibitor of the bone morphogenetic protein (BMP)
type | receptors ALK2, ALK3, and ALK®6, thereby blocking BMP-mediated signaling pathways.
[4][5][6] This dual activity makes Dorsomorphin a valuable tool for studying a variety of cellular
processes, including cell differentiation, metabolism, and apoptosis.[7] Proper preparation of
Dorsomorphin stock solutions is critical for obtaining reproducible and reliable experimental
results. This document provides detailed protocols and application notes for the preparation,
storage, and use of Dorsomorphin in a research setting.

Mechanism of Action
Dorsomorphin exhibits a dual inhibitory effect on two key signaling pathways:
» AMP-activated protein kinase (AMPK) Pathway: Dorsomorphin competitively inhibits the

ATP-binding site of AMPK, preventing its activation.[2] Activated AMPK plays a crucial role in
cellular energy sensing, switching on catabolic pathways to generate ATP while switching off
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anabolic pathways that consume ATP. Inhibition of AMPK by Dorsomorphin can influence
processes such as glucose uptake, fatty acid oxidation, and protein synthesis.[6]

e Bone Morphogenetic Protein (BMP) Pathway: Dorsomorphin inhibits the type | BMP
receptors ALK2, ALK3, and ALK®6.[4][8] This inhibition prevents the phosphorylation of
downstream SMAD proteins (SMAD1/5/8), which are essential for the transduction of BMP
signals.[5][8] The BMP pathway is critical for embryonic development, tissue homeostasis,
and cell differentiation, including osteogenesis and cardiomyogenesis.[5][9]

Quantitative Data Summary

The following table summarizes the key quantitative data for Dorsomorphin and its
dihydrochloride salt, which is often used for improved solubility.
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Property

Dorsomorphin

Dorsomorphin
Dihydrochloride

Alternative Names

Compound C, BML-275[5]

BML-275 2HCI, Compound C
2HCI[10]

Molecular Formula

C24H25Ns0[4]

C24H25Ns0O - 2HCI[11]

Molecular Weight 399.5 g/mol [5] 472.41 g/mol [12]
Purity >98%][4] >98%[11]
Appearance Light yellow solid[5] Crystalline solid[11]
- In DMSO: 28.49 mg/mL[2] -
- In DMSO: ~0.5 mg/mL[11] -
N In Ethanol: ~0.14 mg/mL[13] -
Solubility In DMF: ~1 mg/mL[11] - In

In DMF: ~2.5 mg/mL[13] -
Insoluble in H20[2]

PBS (pH 7.2): ~1 mg/mL[11]

Storage (Powder)

-20°C, stable for at least two

years[13]

-20°C, stable for 24 years[11]

Storage (Stock Solution)

-20°C in aliquots, use within 3
months|[3]

-20°C in aliquots; aqueous
solutions not recommended for

storage more than one day[11]

Inhibitory Constant (Ki) for
AMPK

109 nM[5][6]

109 nM[12]

ICso for BMP signaling

0.47 uM (for BMP4-induced
SMAD phosphorylation)[2]

0.47 mM (for BMP4-induced
SMAD phosphorylation)[10]

Effective concentration in cell

culture

0.5 uM to 20 puMI8]

Varies depending on the cell

line and desired effect[14]

Experimental Protocols

Materials

e Dorsomorphin powder (or Dorsomorphin dihydrochloride)

o Dimethyl sulfoxide (DMSO), cell culture grade
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Sterile microcentrifuge tubes

Pipettes and sterile, filtered pipette tips

Vortex mixer

Water bath or incubator at 37°C (optional)

Ultrasonic bath (optional)[2]

Preparation of a 10 mM Dorsomorphin Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for many in vitro experiments.

e Pre-warm the Solvent: Warm the DMSO to room temperature or briefly to 37°C to facilitate
the dissolution of Dorsomorphin.[8]

» Weigh the Compound: Accurately weigh the desired amount of Dorsomorphin powder. For
example, to prepare 1 mL of a 10 mM stock solution, you would need 3.995 mg of
Dorsomorphin (or 4.724 mg of Dorsomorphin dihydrochloride). Note: It is often more
practical to reconstitute the entire contents of a pre-weighed vial as supplied by the
manufacturer. For instance, 5 mg of Dorsomorphin can be reconstituted in 1.25 mL of DMSO
to yield a 10 mM stock.[3]

e Dissolve the Compound: Add the appropriate volume of DMSO to the vial containing the
Dorsomorphin powder.

e Mix Thoroughly: Vortex the solution until the compound is completely dissolved. Gentle
warming at 37°C for 3-5 minutes or sonication can aid in solubilization if needed.[2][8]

 Aliquot for Storage: Dispense the stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the
compound.[3]
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o Store Properly: Store the aliquots at -20°C.[5] When stored correctly, the DMSO stock
solution is stable for several months.[2][3]

Preparation of Working Solutions

e Thaw the Stock Solution: Thaw a single aliquot of the 10 mM Dorsomorphin stock solution at
room temperature or in a 37°C water bath.[8]

» Dilute to Working Concentration: Dilute the stock solution to the desired final concentration in
pre-warmed cell culture medium. It is crucial to ensure that the final concentration of DMSO
in the culture medium does not exceed 0.5%, as higher concentrations can be toxic to cells.

[8]

e Mix and Use Immediately: Gently mix the medium containing the working concentration of
Dorsomorphin. For optimal results, use the freshly prepared working solution immediately.

Visualizations
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Caption: Dorsomorphin's dual inhibitory action on AMPK and BMP signaling pathways.
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Caption: Workflow for preparing Dorsomorphin stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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